Cas no 51743-63-6 ((1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine)

(1R,2R,5S)-5-Methyl-2-propan-2-ylcyclohexan-1-amine is a chiral cyclohexylamine derivative characterized by its stereospecific configuration at the 1, 2, and 5 positions. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid cyclohexane backbone and amine functionality, which serve as a versatile building block for chiral auxiliaries or ligands. The stereochemistry enhances selectivity in asymmetric reactions, while the isopropyl and methyl substituents contribute to steric modulation. Its well-defined structure makes it suitable for applications requiring precise molecular recognition or enantioselective catalysis. High purity and consistent stereochemical integrity are key advantages for research and development purposes.
(1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine structure
51743-63-6 structure
Product Name:(1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine
CAS No:51743-63-6
MF:C10H21N
MW:155.28044295311
MDL:MFCD11974014
CID:1577060
PubChem ID:7177102
Update Time:2025-06-07

(1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1R,2R,5S)-5-methyl-2-propan-2-ylcyclohexan-1-amine
    • AC1OGXAV
    • SureCN3251815
    • (1r,2r,5s)-neomenthyl amine
    • CTK8E6844
    • AG-F-75413
    • BB 0260184
    • CS-0453164
    • DTXSID40428365
    • Rel-(1R,2R,5S)-2-isopropyl-5-methylcyclohexan-1-amine
    • 51743-63-6
    • (1R, 2R, 5S)-NEOMENTHYL AMINE
    • 23399-21-5
    • neo-menthylamine
    • AKOS016344284
    • SCHEMBL3251815
    • (1R,2R,5S)-2-ISOPROPYL-5-METHYLCYCLOHEXAN-1-AMINE
    • (1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine
    • MDL: MFCD11974014
    • Inchi: 1S/C10H21N/c1-7(2)9-5-4-8(3)6-10(9)11/h7-10H,4-6,11H2,1-3H3/t8-,9+,10+/m0/s1
    • InChI Key: RBMUAGDCCJDQLE-IVZWLZJFSA-N
    • SMILES: N[C@@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

  • Exact Mass: 155.167399674g/mol
  • Monoisotopic Mass: 155.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

(1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine Security Information

  • HazardClass:IRRITANT

(1r,2r,5s)-5-methyl-2-propan-2-ylcyclohexan-1-amine Pricemore >>

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